Cas no 1512283-34-9 (2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl chloride
• CAS No: 1512283-34-9
• MF: C₁₀H₁₁ClN₂O₂S
• MW: 258.724539995193
• CID: 6586909
• PubChem ID: 83551182
• Update Time: 2025-06-09

2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl chloride
• 1512283-34-9
• EN300-1987082

• Inchi： 1S/C10H11ClN2O2S/c1-13-7-12-9-6-8(2-3-10(9)13)4-5-16(11,14)15/h2-3,6-7H,4-5H2,1H3
• InChI Key： CXBMEUYHMPKRKA-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC2=C(C=1)N=CN2C)(=O)=O

Computed Properties

• Exact Mass: 258.0229765g/mol
• Monoisotopic Mass: 258.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl chloride

Professional Introduction to 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl chloride (CAS No. 1512283-34-9)

2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1512283-34-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of a benzodiazole moiety in its structure imparts unique pharmacological properties, making it a valuable scaffold for drug discovery and development.

The sulfonyl chloride functional group in this molecule is particularly noteworthy due to its reactivity and versatility. Sulfonyl chlorides are known to participate in nucleophilic substitution reactions, allowing for the facile introduction of diverse functional groups. This characteristic makes 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl chloride a promising candidate for further derivatization, enabling the creation of novel compounds with tailored biological activities.

In recent years, there has been a surge in research focused on modulating neurotransmitter systems to treat neurological disorders. The benzodiazole core is a well-established pharmacophore in this context, with compounds derived from benzodiazole exhibiting anxiolytic, sedative, and muscle relaxant properties. The incorporation of a methyl group at the 1-position of the benzodiazole ring enhances its metabolic stability and bioavailability, making it an attractive modification for drug design.

One of the most compelling aspects of 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl chloride is its potential application in the synthesis of ligands for GABA-A receptors. These receptors play a crucial role in regulating neuronal excitability and are implicated in conditions such as epilepsy, anxiety disorders, and sleep disturbances. By serving as a precursor for designing novel GABA-A receptor modulators, this compound could contribute to the development of next-generation therapeutics with improved efficacy and reduced side effects.

Moreover, the structural features of 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl chloride make it a versatile building block for medicinal chemists. The sulfonyl chloride group can be selectively transformed into other functional entities such as sulfonamides, sulfones, or thiols through standard chemical transformations. This adaptability allows researchers to explore diverse chemical space and identify compounds with optimized pharmacokinetic profiles.

Recent advancements in computational chemistry have further enhanced the utility of 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl chloride as a starting material. Molecular modeling studies have demonstrated that modifications at the sulfonyl chloride moiety can fine-tune binding interactions with target proteins. This insight has enabled the rational design of analogs with enhanced affinity and selectivity for specific biological targets.

The pharmaceutical industry has also shown interest in 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl chloride due to its potential in addressing unmet medical needs. Ongoing clinical trials are evaluating derivatives of benzodiazole-based compounds for their efficacy in treating cognitive disorders and neurodegenerative diseases. The structural motifs present in this compound may offer new opportunities to modulate disease-related pathways and improve patient outcomes.

In conclusion,2-(1-methyl-1H-1,3-benzodiazol-5-yilethane)-sulfonyl chloride (CAS No. 1512283 -34 -9) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features and reactivity profile position it as a valuable tool for drug discovery efforts aimed at developing innovative treatments for neurological and psychiatric disorders.